Cas no 379232-33-4 (Amino(3-methoxyphenyl)acetonitrile)

• Product Name: Amino(3-methoxyphenyl)acetonitrile
• CAS No: 379232-33-4
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 1486699
• Update Time: 2023-08-03

Amino(3-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-amino-3-methoxy-
• amino(3-methoxyphenyl)acetonitrile
• alpha-Amino-3-methoxybenzeneacetonitrile
• 2-amino-2-(3-methoxyphenyl)acetonitrile
• 2-amino-2-(3-methoxyphenyl)-acetonitrile
• Amino(3-methoxyphenyl)acetonitrile

• Inchi： 1S/C9H10N2O/c1-12-8-4-2-3-7(5-8)9(11)6-10/h2-5,9H,11H2,1H3
• InChI Key： QWGBIYUMPYRMIB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(C#N)N

Computed Properties

• Exact Mass: 162.079312947 g/mol
• Monoisotopic Mass: 162.079312947 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59
• Molecular Weight: 162.19